Cas no 18458-23-6 (3(2H)-Furanone, 5-ethyl-2,2-dimethyl-)

• Product Name: 3(2H)-Furanone, 5-ethyl-2,2-dimethyl-
• CAS No: 18458-23-6
• MF: C₈H₁₂O₂
• MW: 140.179682731628
• CID: 1378374
• PubChem ID: 11309557
• Update Time: 2025-04-20

3(2H)-Furanone, 5-ethyl-2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Furanone, 5-ethyl-2,2-dimethyl-
• 5-ethyl-2,2-dimethylfuran-3-one
• DTXSID70461846
• 18458-23-6
• 5-ethyl-2,2-dimethyl-3(2H)-furanone
• 2,2-dimethyl-5-ethyl-2,3-dihydrofuran-3-one

• Inchi： 1S/C8H12O2/c1-4-6-5-7(9)8(2,3)10-6/h5H,4H2,1-3H3
• InChI Key： VHPMRLOJYLTYEA-UHFFFAOYSA-N
• SMILES： O1C(CC)=CC(C1(C)C)=O

Computed Properties

• Exact Mass: 140.08376
• Monoisotopic Mass: 140.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3